N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine

• IUPAC Name: N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C9H13NS/c1-3-6-10-7-9-5-4-8(2)11-9/h3-5,10H,1,6-7H2,2H3
• InChI Key: PRNNQJGGDNDFLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNCC=C
• Molecular Formula: C9H13NS
• DSSTOX Substance ID: DTXSID70405922
• Molecular Weight: 167.27 g/mol
• CAS No.: 893569-89-6

Description

N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis and Synthesis : N-Methyl- and N-alkylamines, including structures similar to N-[(5-methylthiophen-2-yl)methyl]prop-2-en-1-amine, are important in synthesizing life-science molecules. A study by Senthamarai et al. (2018) describes the synthesis of such amines using cobalt oxide nanoparticles, highlighting their significance in academic research and industrial production.

• Polymer and Material Science : The synthesis and application in polymer science are evident in the work by Carreon et al. (2014). They synthesized a water-soluble cationic polythiophene derivative for potential use as a theranostic gene delivery vehicle, demonstrating the relevance of such compounds in advanced material science.

• Pharmaceutical Research : In pharmaceuticals, similar compounds have been studied for their inhibitory effects on enzymes like cholinesterase and monoamine oxidase. Bautista-Aguilera et al. (2014) identified N-methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine as a dual inhibitor, showcasing the therapeutic potential of such compounds.

• Chemical Synthesis Techniques : A study on the synthesis of pyrimidine derivatives, which may include similar structures, by Tugcu et al. (2018) explores the use of multicomponent reactions. This demonstrates the compound's relevance in developing new synthetic methods in organic chemistry.

• Electrochemical Studies : The electrochemical properties of polymers containing similar structures are investigated by Hacioglu et al. (2014). They focused on benzotriazole and triphenylamine-based copolymers, indicating the role of such compounds in developing new electrochromic materials.